Cas no 867040-02-6 (3-(DIBROMOMETHYL)-1,2-BENZISOXAZOLE)

• Product Name: 3-(DIBROMOMETHYL)-1,2-BENZISOXAZOLE
• CAS No: 867040-02-6
• MF: C₈H₅Br₂NO
• MW: 290.939400434494
• CID: 826916
• PubChem ID: 4131102
• Update Time: 2025-04-19

3-(DIBROMOMETHYL)-1,2-BENZISOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-(DIBROMOMETHYL)-1,2-BENZISOXAZOLE
• 3-(Dibromomethyl)-1,2-benzoxazole
• DTXSID10399679
• FT-0666504
• 867040-02-6
• AKOS025394879

• Inchi： 1S/C8H5Br2NO/c9-8(10)7-5-3-1-2-4-6(5)12-11-7/h1-4,8H
• InChI Key： VAIXOPJFGVYDBK-UHFFFAOYSA-N
• SMILES： BrC(C1C2C=CC=CC=2ON=1)Br

Computed Properties

• Exact Mass: 288.87400
• Monoisotopic Mass: 288.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.61620